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Compound
Source /
Type

Key Toxicity & Safety
Findings

Experimental
Model

Reference
Year

Malabaricone C Natural

(Myristica
sp.)

No signs of acute toxicity in

liver/kidney at 500 mg/kg.
Non-mutagenic & non-
carcinogenic in silico. 56-
97% cell viability at high

concentrations (0.01-1 mM).

Mice (C57BL/6J),

MEF cells, in silico
prediction [1]

2019

Malabaricone A Natural

(Myristica
sp.)

Cytotoxic; induces apoptosis

via ROS generation and redox
imbalance.

Human leukemic

cell lines (U937,
MOLT-3) [2]

2012

ML-20 Synthetic
Analogue

More potent than
Malabaricone C (3-fold higher

antiproliferative effect).

Human breast
adenocarcinoma

cells (MCF-7) [3]

2025

Methoxy
Derivatives(e.g.,
ML-1)

Synthetic

Analogue

Enhanced anticancer
activity compared to
hydroxylated parent

compound.

Human breast

cancer cell line
(MCF-7) [3]

2025
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Compound
Source /
Type

Key Toxicity & Safety
Findings

Experimental
Model

Reference
Year

Ester/Ether
Derivatives

Synthetic

Analogue

Retained anti-viral activity
with potential for improved
properties.

Mammalian cells

(Vero E6,
HEK293T) [4]

2025

Detailed Experimental Data and Protocols

The data in the table is supported by the following experimental findings:

In Vivo Acute Toxicity of Malabaricone C: A study administered Malabaricone C orally to
C57BL/6J mice at a high dose of 500 mg/kg. Histopathological examination of the liver and kidneys

after treatment showed no signs of inflammation, necrosis, or hemorrhaging, indicating a
promising initial safety profile [1].

In Vitro Cytotoxicity (Cell Viability): A Cell Counting Kit-8 (CCK-8) assay was used to test
Malabaricone C on mouse embryonic fibroblasts (MEFs). The results showed high cell viability (56-
97%) across a wide concentration range (0.01-1 mM), suggesting low cytotoxicity in normal cells [1].
Cytotoxicity Mechanism of Malabaricone A: The pro-apoptotic effect of Malabaricone A was

confirmed through multiple assays. Treatment of leukemic cells led to:
Increased Reactive Oxygen Species (ROS), measured by flow cytometry using CM-

H2DCFDA.
Decreased levels of glutathione peroxidase, an key antioxidant enzyme.

A cascade of apoptotic events, including mitochondrial membrane potential depolarization
(measured with JC-1 dye), cytochrome c release (western blot), and activation of caspases
9, 8, and 3 (colorimetric assay) [2].

Enhanced Potency of Synthetic Analogues: An MTT cell viability assay and a clonogenic survival

assay were used to compare a novel synthetic analogue, ML-20, with natural Malabaricone C on
MCF-7 breast cancer cells. ML-20 exhibited a threefold lower IC50 value, indicating significantly

stronger antiproliferative activity [3].

Key Structure-Activity Relationship (SAR) Insights

The biological activity and toxicity of malabaricone compounds are highly dependent on their chemical

structure, as shown in the diagram below.
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Malabaricone

Core Structure: Two aromatic rings (A & B) 
 connected by a 9-carbon chain

B-ring Catechol (3,4-dihydroxyphenyl) 
 • Critical for anti-SARS-CoV-2 activity  [4] 

 • Essential for anticancer nuclease activity  [3]

A-ring (2,6-dihydroxyphenyl) 
 • Modifications here reduce activity  [1]

Carbonyl Group 
 • Removal slightly reduces anti-viral activity  [4]

9-Carbon Chain Length 
 • Shortening chain reduces anticancer activity  [3] 
 • Shortening chain increases anti-viral activity  [4]

Methoxy Derivatives (e.g., ML-1) 
 • Enhanced anticancer potency 
 vs. natural Malabaricone C  [3]

 Convert -OH to -OCH₃

Carbonyl-lacking Analogue (ML-20) 
 • 3x more potent anticancer activity 

 • Induces DNA damage & apoptosis  [3]

 Remove carbonyl group

Modifying both -OH groups (e.g., benzylation) 
 dramatically reduces activity  [4]

Adding a hydroxyl group here 
 reduces sphingomyelin synthase inhibition  [1]

Chain length effects are 
 disease/model-specific  [3] [4]

Click to download full resolution via product page

Conclusion for Research Considerations

In summary, the current data suggests:

Malabaricone C is a promising lead compound with a favorable initial safety profile, supported by in
silico predictions and in vivo observations [1].
Its pro-oxidant activity is a key mechanism for its cytotoxic effects against cancer cells, but this

requires careful evaluation in different biological contexts [2].
Structural modification, particularly on the hydroxyl groups and the central chain, is a viable

strategy to improve potency or tailor activity for specific therapeutic applications, such as antiviral [4]
or anticancer [3] therapy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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